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Compound of Interest

Compound Name: N-cyclohexylquinazolin-4-amine

CAS No.: 81080-06-0

Cat. No.: B3063825

Get Quote

Chemical Identification & Physical Properties
Before disposal, verify the identity of the substance to ensure proper waste stream

segregation. This compound is a lipophilic, nitrogenous heterocycle.
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Property Description Relevance to Disposal

Chemical Name
N-cyclohexylquinazolin-4-

amine
Labeling requirement

Structure
Quinazoline ring fused with a

cyclohexylamino group

Nitrogen-rich; requires

incineration

Physical State White to off-white solid
Segregate as solid hazardous

waste

Melting Point 138–140 °C
Stable solid at room

temperature

Solubility
Low water solubility; Soluble in

DMSO, DCM, MeOH
Do not flush down drains

Acidity/Basicity
Weakly basic (Amine

functionality)

Incompatible with strong

acids/oxidizers

Critical Warning: N-cyclohexylquinazolin-4-amine is not a P-listed or U-listed waste under

standard EPA RCRA regulations (40 CFR § 261.33). However, due to its biological activity

(kinase inhibition potential) and chemical structure, it must be managed as Non-Regulated

Hazardous Waste (unless characteristically toxic via TCLP) and directed for high-temperature

incineration.

Hazard Identification & Safety (PPE)
Treat this compound as a toxic irritant. Quinazoline derivatives often exhibit skin sensitization

and acute toxicity upon inhalation or ingestion.
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Zone Equipment Specification

Respiratory N95 or P100 Respirator
Required if handling dry

powder outside a fume hood.

Dermal Nitrile Gloves (Double-gloved)

Minimum 0.11 mm thickness.

Change immediately upon

splash.

Ocular Chemical Safety Goggles
Side shields are insufficient for

powder handling.

Body Lab Coat + Tyvek Sleeves
Prevent accumulation on

clothing fibers.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Use this for expired stocks, degraded samples, or excess dry powder.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass

amber jar with a Teflon-lined cap.

Transfer: Transfer the solid carefully inside a chemical fume hood to avoid aerosolization.

Labeling: Affix a hazardous waste tag.

Chemical Name: N-cyclohexylquinazolin-4-amine[1][2]

Hazard Checkbox: Toxic, Irritant.

State: Solid.[3]

Secondary Containment: Place the sealed jar into a clear plastic zip-lock bag before placing

it in the satellite accumulation area (SAA).

Protocol B: Liquid Waste (Mother Liquors/Solutions)
Use this for reaction mixtures (e.g., DMSO, Dichloromethane, Methanol).
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Segregation: Determine the solvent base.

Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.

Non-Halogenated: If dissolved in Methanol, Ethanol, DMSO, or DMF.

Precipitation (Optional): If the concentration is high, you may precipitate the solid by adding

water (if using water-miscible solvents), filter it, and dispose of the solid via Protocol A to

reduce the volume of high-hazard liquid waste.

Bulking: Pour the solution into the appropriate carboy (Halogenated vs. Non-Halogenated).

Rinsing: Triple rinse the original vessel with the compatible solvent and add rinsate to the

waste carboy.

Protocol C: Contaminated Debris
Use this for gloves, weigh boats, and paper towels.

Bagging: Collect all solid debris in a clear, 6-mil polyethylene hazardous waste bag.

Sealing: Goose-neck seal the bag (twist and tape).

Labeling: Label as "Debris contaminated with N-cyclohexylquinazolin-4-amine."

Waste Segregation Decision Tree
The following logic flow ensures the compound enters the correct destruction stream

(Incineration) rather than landfill or wastewater treatment.
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Figure 1: Waste segregation logic ensuring all streams ultimately reach high-temperature

incineration to mineralize the nitrogenous heterocycle.

Emergency Spill Response
In the event of a spill outside of containment:

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

PPE Up: Don nitrile gloves, lab coat, and N95 respirator.

Contain (Solid): Gently cover the powder with a damp paper towel to prevent dust

generation. Scoop up the material and place it in a waste jar.

Contain (Liquid): Use vermiculite or spill pads. Do not use bleach (potential reaction with

amines).

Decontaminate: Clean the surface with a mild detergent solution (soap and water). Verify no

residue remains.

Scientific Rationale for Incineration
Disposal via sewer (drain) is strictly prohibited.
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Environmental Persistence: Quinazoline rings are chemically stable and resistant to standard

biological wastewater treatment.

Nitrogen Mineralization: High-temperature incineration (>1000°C) is required to break the C-

N bonds effectively, converting the nitrogen content into N2 (with scrubbers managing any

NOx formation), preventing the release of bioactive amines into the watershed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3063825/docs#proper-disposal-procedures-n-
cyclohexylquinazolin-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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